Cas no 2171792-40-6 (3-(4-amino-3-oxo-1,2-oxazolidin-2-yl)propanenitrile)

• Product Name: 3-(4-amino-3-oxo-1,2-oxazolidin-2-yl)propanenitrile
• CAS No: 2171792-40-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 6585689
• PubChem ID: 165598292
• Update Time: 2025-06-29

3-(4-amino-3-oxo-1,2-oxazolidin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3-oxo-1,2-oxazolidin-2-yl)propanenitrile
• EN300-1645927
• 2171792-40-6

• Inchi： 1S/C6H9N3O2/c7-2-1-3-9-6(10)5(8)4-11-9/h5H,1,3-4,8H2
• InChI Key： NGDNCBMBLSEQME-UHFFFAOYSA-N
• SMILES： O1CC(C(N1CCC#N)=O)N

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 79.4Ų

Additional information on 3-(4-amino-3-oxo-1,2-oxazolidin-2-yl)propanenitrile

3-(4-Amino-3-Oxo-1,2-Oxazolidin-2-Yl)Propanenitrile: A Comprehensive Overview

3-(4-Amino-3-Oxo-1,2-Oxazolidin-2-Yl)Propanenitrile, identified by the CAS registry number 2171792-40-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a propanenitrile group attached to an oxazolidinone ring. The oxazolidinone moiety is a five-membered ring containing two oxygen atoms and one nitrogen atom, making it a versatile building block in synthetic chemistry.

The synthesis of 3-(4-Amino-3-Oxo-1,2-Oxazolidin-2-Yl)Propanenitrile typically involves multi-step processes that often start with the preparation of the oxazolidinone ring. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient and selective routes to this compound. For instance, researchers have employed transition metal catalysts to facilitate the formation of the oxazolidinone ring under mild conditions, significantly improving yield and purity.

In terms of applications, this compound has shown promise in various areas. In pharmaceutical research, it has been explored as a potential precursor for bioactive molecules due to its ability to undergo a wide range of chemical transformations. For example, studies have demonstrated its utility in the synthesis of peptide mimetics and other biologically relevant compounds. Additionally, its nitrile group can be readily modified to introduce functional diversity, further enhancing its versatility.

Recent studies have also highlighted the potential of 3-(4-Amino-3-Oxo-1,2-Oxazolidin-2-Yl)Propanenitrile in materials science. Its ability to form stable amide bonds makes it a valuable component in the development of polymeric materials with tailored properties. Researchers have reported the use of this compound in creating self-healing polymers and stimuli-responsive materials, which are highly sought after in advanced materials research.

The structural flexibility of this compound also lends itself well to applications in catalysis. By incorporating it into catalyst frameworks, scientists have achieved improved catalytic performance in various reactions, including asymmetric catalysis and organocatalysis. These findings underscore its potential as a key component in next-generation catalysts.

In conclusion, 3-(4-Amino-3-Oxo-1,2-Oxazolidin-2-Yl)Propanenitrile, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across pharmaceuticals, materials science, and catalysis, driven by ongoing advancements in synthetic methodologies and functionalization strategies. As research progresses, this compound is expected to unlock new possibilities in these fields and beyond.